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Compound of Interest

Compound Name:
2-aminothiophene-3-carboxylic

Acid

Cat. No.: B1270716 Get Quote

An In-depth Technical Guide to 2-Aminothiophene-3-carboxylic Acid: A Cornerstone for

Modern Drug Discovery

Introduction
2-Aminothiophene-3-carboxylic acid (2-ATCA) is a heterocyclic compound that has emerged

as a "privileged scaffold" in medicinal chemistry and drug development. Its unique structural

arrangement, featuring a sulfur-containing aromatic thiophene ring substituted with both an

amino and a carboxylic acid group, provides a versatile platform for chemical modification. This

guide offers a comprehensive overview of 2-ATCA, from its fundamental molecular properties

and synthesis to its chemical reactivity and critical applications as a building block for novel

therapeutic agents. As Senior Application Scientists, our focus is not merely on the "what" but

the "why"—elucidating the causal relationships between structure, reactivity, and biological

function that make 2-ATCA an invaluable tool for researchers in the pharmaceutical sciences.

Molecular Structure and Physicochemical
Properties
The therapeutic potential of any core scaffold originates from its fundamental structure and

resulting physicochemical properties. 2-ATCA is a crystalline solid whose structure is defined

by a planar, five-membered thiophene ring.[1] This planarity, coupled with the electron-donating
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amino group and the electron-withdrawing carboxylic acid group, establishes a unique

electronic and steric profile that governs its reactivity and intermolecular interactions.

The amino group at the C2 position and the carboxylic acid at the C3 position are key to its

function. They can act as hydrogen bond donors and acceptors, respectively, which is critical

for binding to biological targets such as enzyme active sites and receptors.

Reactants:
- Ketone/Aldehyde

- α-Cyanoester
- Elemental Sulfur (S₈)

- Base (e.g., Morpholine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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